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Cat. No.: B15486590 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of binary phase diagrams is crucial for materials design and application. This guide provides a

comparative analysis of the experimental verification of the Niobium-Platinum (Nb-Pt) phase

diagram, focusing on the key experimental data and methodologies that have shaped our

current understanding of this system.

The Nb-Pt binary system is characterized by the formation of several intermetallic compounds,

exhibiting complex phase relationships that are critical for applications ranging from high-

temperature structural materials to superconductors. Experimental determination of this phase

diagram has primarily relied on a combination of thermal analysis, microstructural

characterization, and X-ray diffraction techniques.

Quantitative Data Summary
The following table summarizes the key quantitative data for the experimentally determined

invariant reactions in the Nb-Pt phase diagram. This data is essential for predicting the phase

composition and microstructure of Nb-Pt alloys at different temperatures and compositions.
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Reaction Type Temperature (°C)
Composition (at. %
Pt)

Phases Involved

Peritectic ~2050 ~38 L + (Nb) ↔ Nb3Pt

Eutectic ~1830 ~62 L ↔ NbPt + Pt(Nb)

Peritectoid ~1750 ~25 (Nb) + NbPt ↔ Nb3Pt

Experimental Methodologies
The determination of the Nb-Pt phase diagram has been achieved through a series of

meticulous experimental procedures. The primary techniques employed are differential thermal

analysis (DTA), X-ray diffraction (XRD), and metallography.

Differential Thermal Analysis (DTA): This technique is fundamental for identifying the

temperatures at which phase transitions occur. In a typical DTA experiment for the Nb-Pt

system, alloy samples of varying compositions are heated and cooled at a controlled rate. The

temperature difference between the sample and a thermally inert reference material is

monitored. Exothermic or endothermic events, such as melting, solidification, or solid-state

transformations, are detected as deviations from the baseline, allowing for the precise

determination of transition temperatures.

X-ray Diffraction (XRD): XRD is employed to identify the crystal structures of the different

phases present in the Nb-Pt alloys at various temperatures. By analyzing the diffraction

patterns of quenched or in-situ heated samples, the crystallographic parameters of phases

such as Nb3Pt and NbPt can be determined. This information is crucial for establishing the

composition ranges of the single-phase regions and for identifying the phases involved in

invariant reactions.

Metallography: This technique involves the microscopic examination of the alloy's

microstructure. Samples are prepared by sectioning, mounting, grinding, and polishing,

followed by etching to reveal the different phases and their morphology. Metallographic

analysis provides direct visual evidence of the phase equilibria, including the identification of

eutectic and peritectic structures, and helps to delineate the phase boundaries.

Experimental Workflow

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The logical flow of experiments to determine a binary phase diagram like that of Nb-Pt is

illustrated in the following diagram.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15486590?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

